2-oxo-2-phenylethyl 3-(benzoylamino)-3-(4-methoxyphenyl)propanoate

• IUPAC Name: phenacyl 3-benzamido-3-(4-methoxyphenyl)propanoate
• InChI: InChI=1S/C25H23NO5/c1-30-21-14-12-18(13-15-21)22(26-25(29)20-10-6-3-7-11-20)16-24(28)31-17-23(27)19-8-4-2-5-9-19/h2-15,22H,16-17H2,1H3,(H,26,29)
• InChI Key: PZRMKELFRMKDNC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(CC(=O)OCC(=O)C2=CC=CC=C2)NC(=O)C3=CC=CC=C3
• Molecular Formula: C25H23NO5
• Molecular Weight: 417.5 g/mol

Description

2-oxo-2-phenylethyl 3-(benzoylamino)-3-(4-methoxyphenyl)propanoate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields, including medicine, agriculture, and industry. This compound is also known as N-benzoyl-L-phenylalanine 4-methoxyphenyl ester and is a white crystalline powder.

Mechanism of Action

The mechanism of action of 2-oxo-2-phenylethyl 3-(benzoylamino)-3-(4-methoxyphenyl)propanoate is not fully understood. However, it is believed to act by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are involved in the inflammatory response. This compound has also been shown to activate the peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor that is involved in the regulation of glucose and lipid metabolism.
Biochemical and Physiological Effects:
Studies have shown that this compound has anti-inflammatory and analgesic effects in animal models. It has also been shown to improve glucose tolerance and insulin sensitivity in diabetic rats. Additionally, this compound has been shown to have neuroprotective effects in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2-oxo-2-phenylethyl 3-(benzoylamino)-3-(4-methoxyphenyl)propanoate in lab experiments is its ability to cross the blood-brain barrier, making it a potential drug delivery agent for the treatment of neurological disorders. However, one limitation of using this compound is its limited solubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are many potential future directions for the study of 2-oxo-2-phenylethyl 3-(benzoylamino)-3-(4-methoxyphenyl)propanoate. Some possible areas of research include:
1. Further investigation of the anti-inflammatory and analgesic properties of this compound, including its potential use as a treatment for chronic pain.
2. Exploration of the potential use of this compound as a drug delivery agent for the treatment of neurological disorders such as Parkinson's disease.
3. Investigation of the potential use of this compound as a plant growth regulator in agriculture.
4. Further study of the mechanism of action of this compound, including its interaction with COX-2 and PPARγ.
5. Investigation of the potential use of this compound as a polymer additive in industry.
In conclusion, this compound is a chemical compound with potential applications in various fields of scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in various fields of scientific research.

Scientific Research Applications

2-oxo-2-phenylethyl 3-(benzoylamino)-3-(4-methoxyphenyl)propanoate has potential applications in various fields of scientific research. In medicine, this compound has been studied for its anti-inflammatory and analgesic properties. It has also been investigated for its potential use as a drug delivery agent due to its ability to cross the blood-brain barrier. In agriculture, this compound has been studied for its potential use as a plant growth regulator. In industry, it has been studied for its potential use as a polymer additive.